Cas no 5875-49-0 (Meranzin hydrate)

• Product Name: Meranzin hydrate
• CAS No: 5875-49-0
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• MDL: MFCD18974714
• CID: 373541
• PubChem ID: 821434
• Update Time: 2025-10-28

Meranzin hydrate Chemical and Physical Properties

Names and Identifiers

• Merancin hydrate
• 2H-1-benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxy-
• Meranzin hydrate
• [ "" ]
• 8-(2,3-Dihydroxy-3-methylbutyl)-7-methoxy-2H-chromen-2-one
• 8-[(2S)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one
• MLS000877031
• MEGxp0_000217
• KGGUASRIGLRPAX-UHFFFAOYSA-N
• HMS2269D15
• AK168308
• SMR000440691
• 7-methoxy-8-(2',3'-dihydroxy-isopentyl)-coumarin
• 8-(2,3-Dihydroxy-3-methylbutyl)-7-met
• Merancin hyrate
• Meranzin (hydrate)
• MFCD18974714
• merazin hydrate
• HY-N3297
• 8-[2,3-dihydroxy-3-methylbutyl]-7-methoxy-2H-1-benzopyran-2-one
• AKOS032962086
• PD125347
• CS-0023839
• C75749
• 5875-49-0
• Meranzin hydrate, >=90% (LC/MS-ELSD)
• MS-23947
• (-)-8-[(S)-2,3-Dihydroxy-3-methylbutyl]-7-methoxy-2H-1-benzopyran-2-one
• DA-55349

• MDL： MFCD18974714
• Inchi： 1S/C15H18O5/c1-15(2,18)12(16)8-10-11(19-3)6-4-9-5-7-13(17)20-14(9)10/h4-7,12,16,18H,8H2,1-3H3/t12-/m0/s1
• InChI Key： KGGUASRIGLRPAX-LBPRGKRZSA-N
• SMILES： OC(C)(C)[C@H](CC1C(=CC=C2C=CC(=O)OC=12)OC)O

Computed Properties

• Exact Mass: 278.11500
• Monoisotopic Mass: 278.11542367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Molecular Weight: 278.30
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• PSA: 79.90000
• LogP: 1.47590

Meranzin hydrate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Natural Products and Extracts Plant Extracts Plant based Magydaris pastinacea

Additional information on Meranzin hydrate

Meranzin Hydrate (CAS No. 5875-49-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Meranzin Hydrate, identified by its Chemical Abstracts Service number CAS No. 5875-49-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This introduction delves into the compound's chemical properties, its applications in medicinal research, and the latest advancements in its study, emphasizing its role in addressing various biological challenges.

The molecular structure of Meranzin Hydrate contributes to its unique pharmacological profile. As a hydrate derivative, it exhibits enhanced solubility and bioavailability, making it a promising candidate for drug formulation. The compound's ability to interact with biological targets at the molecular level has been a focal point in recent research, particularly in the development of novel therapeutic agents.

In the realm of medicinal chemistry, Meranzin Hydrate has shown potential in modulating various cellular processes. Studies have highlighted its role in inhibiting key enzymes involved in inflammatory pathways, suggesting its therapeutic efficacy in conditions such as arthritis and autoimmune disorders. The compound's hydrate form further enhances its stability and shelf life, making it a reliable substance for both laboratory and clinical applications.

Recent research has also explored the antimicrobial properties of Meranzin Hydrate. Preliminary studies indicate that it can effectively inhibit the growth of certain bacterial strains, including those resistant to conventional antibiotics. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis and characterization of Meranzin Hydrate have been subjects of extensive investigation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and interactions. These studies have not only enhanced our understanding of the compound's properties but also provided insights into potential modifications that could improve its pharmacological activity.

The pharmacokinetic behavior of Meranzin Hydrate has been another area of active research. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. This makes it a suitable candidate for systemic therapy and highlights its potential as a drug candidate for various diseases.

In conclusion, Meranzin Hydrate (CAS No. 5875-49-0) is a multifaceted compound with significant applications in pharmaceutical research. Its unique chemical properties, coupled with recent findings on its biological activities, position it as a promising candidate for the development of new therapeutic agents. Continued research into its mechanisms of action and optimization of its formulations will further enhance its potential in addressing various medical challenges.